Cas no 1427083-21-3 (3-Chloro-2-hydroxy-4-methoxybenzoic acid)

• Product Name: 3-Chloro-2-hydroxy-4-methoxybenzoic acid
• CAS No: 1427083-21-3
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• MDL: MFCD24038816
• CID: 4786130
• Update Time: 2025-06-08

3-Chloro-2-hydroxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-hydroxy-4-methoxybenzoic acid
• 3-Chloro-2-hydroxy-4-methoxybenzoic acid

• MDL： MFCD24038816
• Inchi： 1S/C8H7ClO4/c1-13-5-3-2-4(8(11)12)7(10)6(5)9/h2-3,10H,1H3,(H,11,12)
• InChI Key： HKUZSKAADCILNS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C=CC=1OC)O

Computed Properties

• Exact Mass: 202.0032864 g/mol
• Monoisotopic Mass: 202.0032864 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8
• Molecular Weight: 202.59

Additional information on 3-Chloro-2-hydroxy-4-methoxybenzoic acid

Recent Advances in the Study of 3-Chloro-2-hydroxy-4-methoxybenzoic acid (CAS: 1427083-21-3)

The compound 3-Chloro-2-hydroxy-4-methoxybenzoic acid (CAS: 1427083-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for 3-Chloro-2-hydroxy-4-methoxybenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers utilized a multi-step process involving halogenation and methoxylation, which was optimized for industrial-scale production. This advancement is critical for ensuring the availability of the compound for further pharmacological studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. A preclinical study conducted by a team at the University of Cambridge revealed that 3-Chloro-2-hydroxy-4-methoxybenzoic acid exhibits significant inhibition of pro-inflammatory cytokines in vitro. The mechanism of action appears to involve the modulation of the NF-κB signaling pathway, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has been explored for its antimicrobial properties. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that 3-Chloro-2-hydroxy-4-methoxybenzoic acid demonstrates broad-spectrum activity against several drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings underscore its potential as a lead compound for developing new antibiotics.

Despite these promising results, challenges remain in the clinical translation of 3-Chloro-2-hydroxy-4-methoxybenzoic acid. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is focused on addressing these limitations, with several derivatives currently under investigation.

In conclusion, 3-Chloro-2-hydroxy-4-methoxybenzoic acid (CAS: 1427083-21-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and potential therapeutic applications highlight its significance. However, further studies are required to overcome existing challenges and fully realize its clinical potential.